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Compound of Interest

Compound Name: 4-Bromo-2,6-dichloropyrimidine

Cat. No.: B2632111

An In-Depth Technical Guide to the Material Safety of 4-Bromo-2,6-dichloropyrimidine

This document serves as a comprehensive technical guide to the safe handling, storage, and
emergency management of 4-Bromo-2,6-dichloropyrimidine (CAS No. 98519-66-5).
Designed for researchers, chemists, and drug development professionals, this guide moves
beyond a standard Material Safety Data Sheet (MSDS) to provide a deeper understanding of
the material's inherent risks and the scientific rationale behind critical safety protocols. Given
the limited publicly available, peer-reviewed toxicological data for this specific compound, this
guide synthesizes information from its structural analogs to present a cautious and
comprehensive safety profile.

Chemical Identity and Physicochemical Properties

4-Bromo-2,6-dichloropyrimidine is a halogenated heterocyclic compound, a class of
molecules frequently used as building blocks in medicinal chemistry and materials science. Its
reactivity is dictated by the electron-deficient pyrimidine ring and the three halogen
substituents, which can serve as handles for further chemical modification. Understanding its
physical properties is the first step in designing safe handling procedures.

Table 1: Physicochemical Properties of 4-Bromo-2,6-dichloropyrimidine
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Property Value Source
CAS Number 98519-66-5 [1]
Molecular Formula C4HBIrCI2N2 [1]
Molecular Weight 227.87 g/mol [1]
Appearance Solid (inferred from analogs) [2][3]

-20°C, sealed, away from
Storage Temperature ) [1]
moisture

Topological Polar Surface Area

25.78 A2 [1]
(TPSA)

Predicted LogP 2.5459 [1]

The low polar surface area and positive LogP value suggest limited solubility in water and a
preference for nonpolar environments, which has implications for both its biological activity and
environmental fate.

Hazard Analysis and GHS Classification

While specific GHS classification for 4-Bromo-2,6-dichloropyrimidine is not universally
established, a hazard assessment based on structurally similar compounds—such as other
brominated and chlorinated pyrimidines—is critical for establishing a precautionary approach.
[4][5][6] These analogs are frequently classified as corrosive, irritants, and may have acute
toxicity.[6] Therefore, it is prudent to handle this compound with a high degree of caution.

Table 2: Inferred GHS Hazard Classification and Precautionary Statements
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Precautionary

. . Hazard
Hazard Class Pictogram Signal Word Statements
Statement
(selected)
Acute Toxicity, H301: Toxic if P264, P270,
Danger
Oral (Category 3) swallowed. P301+P316][6]
H314: Causes
. . _ P260, P280,
Skin Corrosion ] severe skin
corrosive Danger P302+P361+P35
(Category 1B) burns and eye
4, P363[6]
damage.
Serious Eye H318: Causes P280,
Damage corrosive Danger serious eye P305+P354+P33
(Category 1) damage. 8[6]
Respirator H335: Ma
. p. d . ) y. P261, P271,
Irritation exclamation Warning cause respiratory
o P304+P340[7][8]
(Category 3) irritation.

Disclaimer:This classification is inferred from structurally related compounds and should be

used for provisional safety planning. The toxicological properties of 4-Bromo-2,6-

dichloropyrimidine have not been fully investigated.

Risk Mitigation and Safe Handling Protocols

The primary routes of exposure are inhalation of dust, skin/eye contact, and ingestion.[5]

Engineering controls are the most effective way to mitigate these risks.

Causality of Experimental Choices:

e Chemical Fume Hood: Handling this solid compound in a certified chemical fume hood is

mandatory. This is not merely to control odor but to contain fine particulates that can be

unknowingly inhaled, causing respiratory irritation as suggested by data on analogs.[9][10]

o Designated Area: All work with this compound should be performed in a designated area of

the lab to prevent cross-contamination. This includes using dedicated glassware and

equipment where possible.
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Experimental Protocol: Weighing and Handling Solid 4-
Bromo-2,6-dichloropyrimidine

o Preparation: Don appropriate Personal Protective Equipment (PPE) as outlined in Section 4.
Ensure a chemical fume hood is operational and the sash is at the appropriate height.

e Staging: Place an analytical balance, weighing paper, spatula, and a sealable container for
the compound inside the fume hood.

e Taring: Place the weighing paper on the balance and tare it.

» Dispensing: Open the stock container inside the hood. Using the spatula, carefully transfer
the desired amount of solid to the weighing paper. Minimize any dust generation by avoiding

rapid movements.
¢ Sealing: Immediately and securely close the stock container.
o Transfer: Carefully transfer the weighed solid to the reaction vessel or desired container.

» Cleanup: Dispose of the weighing paper in a designated solid hazardous waste container.
Wipe down the spatula and any surfaces inside the fume hood that may have been
contaminated using a solvent-moistened cloth (e.g., ethanol or isopropanol), and dispose of
the cloth in the hazardous waste container.

« Doffing PPE: Remove gloves using the proper technique and dispose of them. Wash hands
thoroughly with soap and water.[8]

Personal Protective Equipment (PPE) Selection and
Rationale

PPE is the last line of defense. Its selection must be based on a thorough risk assessment of
the planned procedure.

o Eye and Face Protection: Chemical safety goggles are the minimum requirement.[2] Due to
the severe corrosive potential suggested by analogs, a full face shield should be worn over
the goggles, especially when handling larger quantities or when there is a risk of splashing.

[51(°]
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o Skin Protection: A flame-retardant lab coat is required. Chemical-resistant gloves are
mandatory. Nitrile gloves are a common choice, but it is crucial to check the manufacturer's
breakthrough time for chlorinated and brominated compounds. Double-gloving is
recommended.[4]

» Respiratory Protection: For most operations within a fume hood, respiratory protection is not
required. However, if engineering controls are not available or in the case of a large spill, a
NIOSH-approved respirator with cartridges appropriate for organic vapors and particulates is
necessary.[4][10]

Risk Assessment

Task: Handling 4-Bromo-2,6-dichloropyrimidine

What is the scale and potential for exposure?

——  Whatisthe scale and potential for exposure? ___——

Small Scale

Large Scale Emergency

PPE Configuiration
\ g$

Routine Weighing / Small Scale
(<1g in Fume Hood)

E_arge SO HEELEY S Spill or Ventilation Failure

(>1g or solution handling)

\ \

Required PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves (Double)

Required PPE:
- Face Shield over Goggles
- Chemical Resistant Apron
- Nitrile Gloves (Double)

Required PPE:
- Full-face Respirator
- Chemical Resistant Suit/Coveralls
- Heavy-duty Gloves

Click to download full resolution via product page

PPE Selection Workflow for 4-Bromo-2,6-dichloropyrimidine.
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Emergency Response Procedures

Rapid and correct response to an exposure or spill is critical to minimizing harm.

First-Aid Measures

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate
medical attention.[4]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing all contaminated clothing. Seek immediate medical attention.[4]

[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[4][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[4]

Accidental Release Measures

The primary goal is to contain the spill without creating additional hazards (e.g., airborne dust).

Protocol: Small Solid Spill Cleanup (<1g)

Evacuate and Secure: Alert others in the immediate area. Restrict access to the spill zone.
Ensure work is done in a well-ventilated area or fume hood.[9]

Don PPE: Wear appropriate PPE, including double nitrile gloves, safety goggles, a face
shield, and a lab coat.

Contain: Gently cover the spill with a dry, inert absorbent material such as vermiculite, sand,
or dry lime.[9] Do not use combustible materials like paper towels.

Collect: Carefully sweep or scoop the material into a clearly labeled, sealable hazardous
waste container. Avoid creating dust.[10]
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» Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

isopropanol), then with soap and water.

o Dispose: Place all contaminated materials (including gloves and wipes) into the hazardous

waste container.

e Report: Report the incident to the laboratory supervisor or Environmental Health & Safety

department.

Emergency Event Occurs

What is the nature of the event?

Spill

Exposure

Personnel Exposure

Route of Exposure?
Skin or Eye Contact

\ 4

Inhalation

Small Spill (<1g)

\ 4 Y

l Chemical Spill

Is the spill large or small?

Large Spill (>19g)

\ 4

Flush with water for 15+ min Mo i@ (Tesih i Contain with inert material
Remove contaminated clothing Follow cleanup protocol Call EHS/Emergency Services

Evacuate Area

\ 4 Y

Seek Immediate Medical Attention
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General Emergency Response Flowchart.

Storage and Disposal

Proper long-term storage and disposal are essential for safety and environmental protection.

o Storage: The compound should be stored in a cool, dry, well-ventilated area, away from
incompatible materials such as strong oxidizing agents and strong acids.[4][11] One supplier
recommends storage at -20°C in a tightly sealed container to prevent degradation from
moisture.[1]

» Disposal: All waste containing this material must be treated as hazardous waste. It should be
collected in sealed, properly labeled containers and disposed of through a licensed waste
disposal company.[12] Do not dispose of it down the drain or with general laboratory trash.[7]

Toxicological Profile

Note: The toxicological properties of this specific chemical have not been fully investigated. The
following information is based on the known hazards of structurally similar compounds.

o Acute Effects: Expected to be corrosive to skin and eyes, causing severe burns.[6] Inhalation
may cause severe irritation to the respiratory tract.[4] Ingestion is likely to be toxic, potentially
causing severe damage to the gastrointestinal tract.[6]

o Chronic Effects: The long-term effects of exposure are unknown. Due to the presence of a
halogenated pyrimidine core, a structure found in some mutagenic and carcinogenic
compounds, chronic exposure should be avoided.

e Carcinogenicity: This compound is not listed by IARC, NTP, or OSHA as a carcinogen.[5]

This guide underscores the importance of a proactive and informed approach to chemical
safety. By understanding the rationale behind safety protocols, researchers can foster a
laboratory environment that is not only compliant but also inherently safer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromo-2-6-dichloropyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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